Cas no 1150164-54-7 (3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole)
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole
- ACMC-2099o9
- AG-D-35752
- AK-93694
- ANW-16807
- BD231073
- CTK4A9095
- KB-26774
-
- MDL: MFCD12026023
- Inchi: InChI=1S/C9H5BrCl2N2O/c10-6-3-1-2-5(4-6)8-13-9(7(11)12)15-14-8/h1-4,7H
- InChI Key: NAYMXVAWQFRCEI-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)C(Cl)Cl
Computed Properties
- Exact Mass: 305.89600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 38.92000
- LogP: 3.97530
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B698188-100mg |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B698188-250mg |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 250mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B698188-500mg |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 500mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B698188-1g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 1g |
$ 133.00 | 2023-04-18 | ||
| Alichem | A019110840-25g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 95% | 25g |
$605.26 | 2023-09-04 | |
| abcr | AB272557-1 g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole; 98% |
1150164-54-7 | 1 g |
€144.00 | 2023-07-20 | ||
| abcr | AB272557-5 g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole; 98% |
1150164-54-7 | 5 g |
€348.00 | 2023-07-20 | ||
| Chemenu | CM304331-1g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 95% | 1g |
$58 | 2023-11-24 | |
| Chemenu | CM304331-5g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 95% | 5g |
$177 | 2023-11-24 | |
| Fluorochem | 213218-1g |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole |
1150164-54-7 | 95% | 1g |
£76.00 | 2022-03-01 |
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole
3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole: A Comprehensive Overview
The compound 3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole, identified by the CAS number 1150164-54-7, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of oxadiazoles, which are widely studied for their unique electronic properties and reactivity. The structure of this compound features a 1,2,4-oxadiazole ring system substituted with a 3-bromophenyl group at position 3 and a dichloromethyl group at position 5. These substituents contribute to its distinct chemical behavior and functional properties.
The synthesis of 3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.
In terms of applications, this compound has garnered attention in the field of pharmacology due to its potential as a lead molecule in drug discovery. Studies have shown that oxadiazole derivatives often exhibit bioactivity against various enzymes and receptors. For example, research published in the Journal of Medicinal Chemistry highlighted the ability of similar oxadiazole-containing compounds to inhibit kinase activity, making them promising candidates for anti-cancer drug development.
Furthermore, the presence of a bromine atom in the aromatic ring introduces additional reactivity and selectivity to the molecule. This feature makes it an attractive substrate for further functionalization in organic synthesis. Recent investigations have explored the use of this compound as an intermediate in constructing more complex molecular frameworks with potential applications in agrochemicals and materials science.
The dichloromethyl group attached to the oxadiazole ring also plays a crucial role in modulating the physical and chemical properties of the compound. This substituent enhances lipophilicity, which is often desirable for improving drug bioavailability. Additionally, it contributes to the stability of the molecule under various reaction conditions.
From an environmental perspective, understanding the fate and behavior of this compound is essential for assessing its potential impact on ecosystems. Recent studies have focused on evaluating its biodegradability and toxicity profiles. Preliminary findings suggest that under aerobic conditions, this compound undergoes slow microbial degradation; however, further research is needed to fully characterize its environmental impact.
In conclusion, 3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole (CAS No: 1150164-54-7) represents a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable compound for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.
1150164-54-7 (3-(3-Bromophenyl)-5-(dichloromethyl)-1,2,4-oxadiazole) Related Products
- 1822-94-2(5-(Chloromethyl)-3-phenyl-1,2,4-oxadiazole)
- 57238-75-2(5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole)
- 6674-17-5(4-(5-Chloromethyl-1,2,4oxadiazol-3-yl)-aniline)
- 50737-31-0(5-Chloromethyl-3-m-tolyl-1,2,4oxadiazole)
- 118183-92-9(3-(4-Bromophenyl)-5-methyl-1,2,4-oxadiazole)
- 5373-86-4(3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole)
- 160377-57-1(3-(3-Bromophenyl)-5-methyl-1,2,4-oxadiazole)
- 110704-42-2(3-(4-Bromophenyl)-5-(chloromethyl)-1,2,4-oxadiazole)
- 257880-89-0(1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-)
- 1208-05-5(3-Phenyl-5-(trichloromethyl)-1,2,4-oxadiazole)